Cas no 1073354-84-3 (2-Hydroxypyrimidine-5-boronic acid pinacol ester)

• Product Name: 2-Hydroxypyrimidine-5-boronic acid pinacol ester
• CAS No: 1073354-84-3
• MF: C₁₀H₁₅BN₂O₃
• MW: 222.048702478409
• MDL: MFCD09037497
• CID: 827920
• PubChem ID: 44755196
• Update Time: 2025-05-22

2-Hydroxypyrimidine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-ol
• 2(1H)-Pyrimidinone, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Hydroxypyrimidine-5-boronic acid pinacol ester
• 5-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)PYRIMIDIN-2-OL
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2(1H)-one
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrimidin-2-one
• AB49469
• X1598
• 5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIMIDIN-2-OL
• MFCD09037497
• DTXSID00660643
• 1073354-84-3
• 2-HYDROXYPYRIMIDINE-5-BORONIC ACID, PINACOL ESTER
• AT16007
• CS-0174147
• J-001854
• AKOS016007461
• BS-23296

• MDL： MFCD09037497
• Inchi： 1S/C10H15BN2O3/c1-9(2)10(3,4)16-11(15-9)7-5-12-8(14)13-6-7/h5-6H,1-4H3,(H,12,13,14)
• InChI Key： JRCSRFGCQSLWNZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(NC=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 222.11800
• Monoisotopic Mass: 222.1175725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9

Experimental Properties

• Melting Point: 201-204°C
• PSA: 64.47000
• LogP: 0.48140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-Hydroxypyrimidine-5-boronic acid pinacol ester

2-Hydroxypyrimidine-5-boronic Acid Pinacol Ester: A Comprehensive Overview

The compound with CAS No. 1073354-84-3, commonly referred to as 2-Hydroxypyrimidine-5-boronic acid pinacol ester, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and its potential applications in drug discovery, material synthesis, and chemical engineering. The pinacol ester functional group, combined with the pyrimidine ring system, makes this compound a versatile building block for various chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Hydroxypyrimidine-5-boronic acid pinacol ester. Researchers have explored its role as a key intermediate in the construction of complex molecular architectures. For instance, studies have demonstrated its utility in Suzuki-Miyaura cross-coupling reactions, where the boronic acid group serves as an excellent coupling partner for aryl halides. This has opened new avenues for the synthesis of biologically active compounds and advanced materials.

The pyrimidine core of this compound is particularly interesting due to its resemblance to naturally occurring nucleobases, such as thymine and cytosine. This structural similarity has led to investigations into its potential as a component in nucleic acid analogs and DNA-based materials. Furthermore, the presence of the hydroxyl group at position 2 introduces additional functional diversity, enabling the molecule to participate in hydrogen bonding and other non-covalent interactions that are critical in biological systems.

Recent studies have also highlighted the importance of pinacol esters in organocatalysis and asymmetric synthesis. The stability and reactivity of these groups make them ideal for use in enantioselective reactions, which are essential for the production of chiral pharmaceuticals. In this context, 2-Hydroxypyrimidine-5-boronic acid pinacol ester has been employed as a catalyst in several transformations, showcasing its potential in green chemistry and sustainable synthetic processes.

The versatility of this compound is further underscored by its application in materials science. Researchers have explored its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The combination of the boronic acid group with the pyrimidine ring provides a platform for metal-ligand interactions, which can be tailored to create materials with specific optical, electronic, or magnetic properties.

In terms of biological applications, 2-Hydroxypyrimidine-5-boronic acid pinacol ester has been studied for its potential as an anti-cancer agent. Preclinical studies suggest that it may inhibit key enzymes involved in cancer cell proliferation, making it a promising candidate for further drug development. Additionally, its ability to modulate cellular signaling pathways has been investigated, highlighting its potential role in treating various diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling researchers to produce high-quality samples for further studies. The development of scalable synthesis routes has also facilitated its application in industrial settings.

Looking ahead, the continued exploration of 2-Hydroxypyrimidine-5-boronic acid pinacol ester is expected to yield new insights into its properties and applications. Its role as a versatile building block in organic synthesis positions it as a valuable tool for researchers across multiple disciplines. As advancements in synthetic methodology and materials science continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.